Cas no 545410-66-0 (2-2-chloro-5-(trifluoromethyl)phenyloxirane)

• Product Name: 2-2-chloro-5-(trifluoromethyl)phenyloxirane
• CAS No: 545410-66-0
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• CID: 4030614
• PubChem ID: 22379757
• Update Time: 2025-10-31

2-2-chloro-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [2-chloro-5-(trifluoromethyl)phenyl]-
• 2-2-chloro-5-(trifluoromethyl)phenyloxirane
• EN300-1959557
• SCHEMBL6197121
• ORTXGGNAALVCLZ-UHFFFAOYSA-N
• 545410-66-0
• 2-[2-chloro-5-(trifluoromethyl)phenyl]oxirane

• Inchi： 1S/C9H6ClF3O/c10-7-2-1-5(9(11,12)13)3-6(7)8-4-14-8/h1-3,8H,4H2
• InChI Key： ORTXGGNAALVCLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1CO1

Computed Properties

• Exact Mass: 222.0059270Da
• Monoisotopic Mass: 222.0059270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-chloro-5-(trifluoromethyl)phenyloxirane

Professional Introduction to 2-2-Chloro-5-(trifluoromethyl)phenyloxirane (CAS No. 545410-66-0)

2-2-Chloro-5-(trifluoromethyl)phenyloxirane, with the CAS number 545410-66-0, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This oxirane derivative features a unique structural configuration that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both chloro and trifluoromethyl substituents on the benzene ring enhances its reactivity and potential applications in medicinal chemistry.

The compound's molecular structure, characterized by a strained three-membered oxygen ring, positions it as a versatile building block for synthesizing more complex molecules. The trifluoromethyl group, in particular, is well-known for its ability to modulate metabolic stability and binding affinity in drug candidates. This feature has garnered considerable attention from researchers aiming to develop novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable physicochemical properties. The incorporation of fluorine atoms can lead to enhanced lipophilicity, reduced metabolic clearance, and improved binding interactions with biological targets. 2-2-Chloro-5-(trifluoromethyl)phenyloxirane leverages these advantages, making it an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The oxirane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This reactivity has been exploited to generate libraries of heterocyclic compounds with potential therapeutic activity.

The chloro substituent on the benzene ring further enhances the compound's synthetic utility by enabling nucleophilic aromatic substitution reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). By serving as a precursor for such structures, 2-2-Chloro-5-(trifluoromethyl)phenyloxirane contributes to the efficient synthesis of complex drug molecules.

The impact of fluorine chemistry on modern drug discovery cannot be overstated. The ability to fine-tune electronic and steric properties through fluorination has led to breakthroughs in areas such as antiviral and anticancer therapies. The oxirane derivative under discussion exemplifies how strategic functionalization can unlock new opportunities for medicinal chemists.

In addition to its role in small-molecule drug development, 2-2-Chloro-5-(trifluoromethyl)phenyloxirane has shown promise in materials science applications. Its unique structural features make it a candidate for designing advanced polymers and coatings with tailored properties. The incorporation of fluorinated moieties can impart thermal stability, chemical resistance, and other desirable characteristics to these materials.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry are often employed to construct the desired framework efficiently. These synthetic strategies not only showcase the versatility of 2-2-Chloro-5-(trifluoromethyl)phenyloxirane but also demonstrate advancements in synthetic organic chemistry.

Ongoing research continues to explore new derivatives of this compound, aiming to expand its therapeutic potential. By modifying substituents or exploring different reaction pathways, scientists hope to uncover novel bioactivities that could address unmet medical needs. The collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area.

The future prospects for 2-2-Chloro-5-(trifluoromethyl)phenyloxirane are promising, given its multifaceted utility across multiple disciplines. As synthetic methodologies evolve and computational tools become more sophisticated, the possibilities for designing and optimizing this compound will continue to grow. Its contributions to pharmaceutical chemistry underscore its importance as a cornerstone molecule in modern drug discovery.